N-(2-ethylphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[[6-[(4-methoxyphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22N4O3S/c1-3-15-6-4-5-7-17(15)22-19(26)13-29-21-23-20(27)18(24-25-21)12-14-8-10-16(28-2)11-9-14/h4-11H,3,12-13H2,1-2H3,(H,22,26)(H,23,25,27)
• InChI Key: GTAAIQHHMSWENV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)OC
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

N-(2-ethylphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22N4O3S and its molecular weight is 410.49. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethylphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethylphenyl)-2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bioactive Metabolites from Marine Actinobacteria

Research has identified bioactive metabolites from marine actinobacterium Streptomyces sp., including compounds with similar complex structures that exhibit cytotoxic activities. These activities are assessed through their effects on marine organisms, suggesting potential applications in biomedical research and drug development (Sobolevskaya et al., 2007).

Synthesis of β-Lactam Antibiotics

The practical synthesis of intermediates for the production of β-lactam antibiotics demonstrates the chemical manipulation of related compounds. This research area highlights the relevance of complex chemical synthesis techniques in developing pharmaceuticals (Cainelli et al., 1998).

Antimalarial Drug Synthesis

Studies on the chemoselective acetylation of 2-aminophenol to synthesize intermediates like N-(2-hydroxyphenyl)acetamide underline the importance of these chemical processes in creating antimalarial drugs. This underscores the potential for complex acetamides in pharmaceutical applications (Magadum & Yadav, 2018).

Anticancer and Analgesic Agents

The synthesis of novel compounds derived from visnaginone and khellinone for their anti-inflammatory and analgesic properties indicates the broader pharmaceutical applications of complex chemical entities. These compounds exhibit significant biological activities, hinting at their potential therapeutic uses (Abu‐Hashem et al., 2020).

Co-Crystals and Salts of Quinoline Derivatives

Research on the structural study of co-crystals and salts of quinoline derivatives possessing amide bonds reveals the significance of these compounds in materials science and chemistry. The understanding of their crystal structures and interactions provides insights into the design of new materials with specific properties (Karmakar et al., 2009).